2-Chloro-1-(3-fluoro-benzoyloxy)-4-nitro-benzene

• Molecular Formula: C13H7ClFNO4
• Molecular Weight: 295.65 g/mol
• IUPAC Name: (2-chloro-4-nitrophenyl) 3-fluorobenzoate
• InChI: InChI=1S/C13H7ClFNO4/c14-11-7-10(16(18)19)4-5-12(11)20-13(17)8-2-1-3-9(15)6-8/h1-7H
• InChI Key: NKOHZWRYFPIEAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)OC2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

2-Chloro-1-(3-fluoro-benzoyloxy)-4-nitro-benzene is a useful research compound. Its molecular formula is C13H7ClFNO4 and its molecular weight is 295.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 90 mL CH3CN was added 2-chloro-4-nitrophenol (15 g, 86.4 mmol) followed by potassium carbonate (17.9 g, 129.6 mmol). To the stirring suspension was added via dropping funnel a 10 mL CH3CN solution of 3-fluoro-benzylbromide (16.3 g, 86.4 mmol). The contents were stirred and heated at 70° C. for 18 h, after which time the bright yellow mixture was allowed to cool to it The yellow contents were poured onto H2O (200 mL) and stirred, upon which solid formation occurs. The solid was filtered and filter cake washed with additional H2O (50 mL). The collected solid was dried in vacuo, yielding 2-chloro-1-(3-fluoro-benzoyloxy)-4-nitro-benzene (23 g, 94%) as a white solid.